Cas no 229-71-0 (Benz[h]isoquinoline)
![Benz[h]isoquinoline structure](https://ossimg.kuujia.com/scimg/500/229-71-0x500.png)
Benz[h]isoquinoline structure
Product Name:Benz[h]isoquinoline
Benz[h]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Benz[h]isoquinoline
- benzo[h]isoquinoline
- Benz(h)isoquinoline
- FZICDBOJOMQACG-UHFFFAOYSA-N
- benzoisoquinoline
- AKOS006373679
- 229-71-0
- DTXSID90177437
- SCHEMBL15077
-
- Inchi： 1S/C13H9N/c1-2-4-12-10(3-1)5-6-11-7-8-14-9-13(11)12/h1-9H
- InChI Key： FZICDBOJOMQACG-UHFFFAOYSA-N
- SMILES： N1C=CC2=CC=C3C=CC=CC3=C2C=1
Computed Properties
- Exact Mass: 179.07357
- Monoisotopic Mass: 179.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Benz[h]isoquinoline Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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